4-chloro-3-{[(1-naphthoylamino)carbonothioyl]amino}benzoic acid

• IUPAC Name: 4-chloro-3-(naphthalene-1-carbonylcarbamothioylamino)benzoic acid
• InChI: InChI=1S/C19H13ClN2O3S/c20-15-9-8-12(18(24)25)10-16(15)21-19(26)22-17(23)14-7-3-5-11-4-1-2-6-13(11)14/h1-10H,(H,24,25)(H2,21,22,23,26)
• InChI Key: GXPDLNMZPATFSO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C(=O)NC(=S)NC3=C(C=CC(=C3)C(=O)O)Cl
• Molecular Formula: C19H13ClN2O3S
• Molecular Weight: 384.8 g/mol

Description

The compound “4-chloro-3-{[(1-naphthoylamino)carbonothioyl]amino}benzoic acid” is a complex organic molecule. It contains a benzoic acid moiety, which is a common component in various pharmaceuticals and is known for its antimicrobial properties. The compound also has a naphthoyl group, which is a two-ring aromatic system often found in dyes and pigments. The presence of both amino and carbonothioyl groups suggests potential reactivity and possible bioactivity.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzoic acid group, a naphthoyl group, and a carbonothioyl group. The chlorine atom on the benzoic acid ring could potentially influence the electronic properties of the molecule, affecting its reactivity.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present. The benzoic acid group could undergo reactions typical of carboxylic acids, such as esterification or amide formation. The amino and carbonothioyl groups could also participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its precise molecular structure. Factors such as solubility, melting point, and boiling point would be influenced by the functional groups present and the overall shape and size of the molecule.